1-[3-(cyclopentyloxy)-2-hydroxy-4-methoxyphenyl]Ethanone

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 1-(3-cyclopentyloxy-2-hydroxy-4-methoxyphenyl)ethanone
• InChI: InChI=1S/C14H18O4/c1-9(15)11-7-8-12(17-2)14(13(11)16)18-10-5-3-4-6-10/h7-8,10,16H,3-6H2,1-2H3
• InChI Key: AAFRIRRYTBFUEM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(C=C1)OC)OC2CCCC2)O

Description

1-[3-(cyclopentyloxy)-2-hydroxy-4-methoxyphenyl]Ethanone is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-(2,3-dihydroxy-4-methoxyphenyl)ethanone (10 g, 55 mmol), bromocyclopentane (6.0 mL, 56 mmol), potassium carbonate (15.5 g, 112 mmol), and anhydrous DMF (100 mL) was heated at 110° C. under N2 for 17 h and then allowed to cool to rt. The mixture was poured into 0.5N HCl (600 mL) and extracted with diethyl ether (250 mL×2). The combined extracts were dried, filtered, concentrated, and purified by silica gel chromatography (1:0→17:3; hexanes:ethyl acetate) to give 1-[3-(cyclopentyloxy)-2-hydroxy-4-methoxyphenyl]ethanone: MS (ESI): 251.2.

Synthesis routes and methods II

Procedure details